Cas no 846028-39-5 (3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine)

3-(3-Chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine is a specialized heterocyclic compound featuring a pyrroloquinoxaline core functionalized with a 3-chlorobenzenesulfonyl group and a 2-methoxyethyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The chlorobenzenesulfonyl moiety enhances reactivity in electrophilic substitution reactions, while the methoxyethyl group improves solubility in polar solvents. Its rigid quinoxaline framework offers potential for binding to biological targets, particularly in kinase inhibition or receptor modulation studies. The compound's well-defined synthetic route allows for further derivatization, supporting the development of novel therapeutic agents or biochemical probes.
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine structure
846028-39-5 structure
Product Name:3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine
CAS No:846028-39-5
MF:C19H17ClN4O3S
MW:416.881281614304
CID:5437396
Update Time:2025-10-30

3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-[(3-chlorophenyl)sulfonyl]-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine
    • 3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine
    • Inchi: 1S/C19H17ClN4O3S/c1-27-10-9-24-18(21)17(28(25,26)13-6-4-5-12(20)11-13)16-19(24)23-15-8-3-2-7-14(15)22-16/h2-8,11H,9-10,21H2,1H3
    • InChI Key: ICXPROVLLZYGDQ-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2)N=C2C(S(C3=CC=CC(Cl)=C3)(=O)=O)=C(N)N(CCOC)C=12

3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3225-2512-2μmol
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine
846028-39-5 90%+
2μl
$57.0 2023-04-27
Life Chemicals
F3225-2512-5μmol
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine
846028-39-5 90%+
5μl
$63.0 2023-04-27
Life Chemicals
F3225-2512-10μmol
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine
846028-39-5 90%+
10μl
$69.0 2023-04-27
Life Chemicals
F3225-2512-20μmol
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine
846028-39-5 90%+
20μl
$79.0 2023-04-27
Life Chemicals
F3225-2512-1mg
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine
846028-39-5 90%+
1mg
$54.0 2023-04-27
Life Chemicals
F3225-2512-2mg
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine
846028-39-5 90%+
2mg
$59.0 2023-04-27
Life Chemicals
F3225-2512-3mg
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine
846028-39-5 90%+
3mg
$63.0 2023-04-27
Life Chemicals
F3225-2512-4mg
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine
846028-39-5 90%+
4mg
$66.0 2023-04-27
Life Chemicals
F3225-2512-5mg
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine
846028-39-5 90%+
5mg
$69.0 2023-04-27
Life Chemicals
F3225-2512-10mg
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine
846028-39-5 90%+
10mg
$79.0 2023-04-27

Additional information on 3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine

Recent Advances in the Study of 3-(3-Chlorobenzenesulfonyl)-1-(2-Methoxyethyl)-1H-Pyrrolo[2,3-b]Quinoxalin-2-Amine (CAS: 846028-39-5)

The compound 3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine (CAS: 846028-39-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a pyrroloquinoxaline core, has been investigated for its role as a kinase inhibitor, particularly in targeting oncogenic signaling pathways. Recent studies have focused on its structural optimization, pharmacokinetic properties, and mechanism of action, positioning it as a promising candidate for further drug development.

One of the key areas of research has been the compound's inhibitory activity against specific protein kinases involved in cancer progression. In vitro studies have demonstrated its efficacy in suppressing the proliferation of various cancer cell lines, including those resistant to conventional therapies. The presence of the 3-chlorobenzenesulfonyl moiety has been linked to enhanced binding affinity to the ATP-binding sites of target kinases, while the 2-methoxyethyl group contributes to improved solubility and bioavailability. These findings underscore the compound's potential as a lead structure for the development of novel anticancer agents.

Recent pharmacokinetic evaluations have provided insights into the compound's metabolic stability and distribution profiles. Studies utilizing high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have identified major metabolites and elucidated pathways of biotransformation. Notably, the compound exhibits favorable oral bioavailability and tissue penetration, making it suitable for further preclinical testing. However, challenges such as potential drug-drug interactions and hepatic clearance rates remain areas of active investigation.

In addition to its anticancer properties, emerging research has explored the compound's application in treating inflammatory and neurodegenerative diseases. Preliminary data suggest that it may modulate key signaling cascades involved in neuroinflammation, offering a potential therapeutic avenue for conditions like Alzheimer's disease. The dual functionality of the compound as both a kinase inhibitor and an anti-inflammatory agent highlights its versatility and broad therapeutic potential.

Future research directions include the synthesis of analogs to further optimize potency and selectivity, as well as comprehensive toxicology studies to assess safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued exploration of 3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine and its derivatives holds promise for addressing unmet medical needs in oncology and beyond.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.